Cas no 123018-27-9 (2-(3-Bromo-5-methoxyphenyl)acetonitrile)

• Product Name: 2-(3-Bromo-5-methoxyphenyl)acetonitrile
• CAS No: 123018-27-9
• MF: C₉H₈BrNO
• MW: 226.06992149353
• MDL: MFCD18391933
• CID: 2139554
• PubChem ID: 21242965
• Update Time: 2025-09-19

2-(3-Bromo-5-methoxyphenyl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-bromo-5-methoxyphenyl)acetonitrile
• (3-Bromo-5-methoxy-phenyl)-acetonitrile
• IVKIDNUBLJFKNF-UHFFFAOYSA-N
• 5-bromo-3-methoxyphenylacetonitrile
• ZB0411
• (3-bromo-5-methoxyphenyl)acetonitrile
• Benzeneacetonitrile, 3-bromo-5-methoxy-
• 123018-27-9
• EN300-6472475
• BS-49516
• MFCD18391933
• SCHEMBL585511
• DB-312550
• Z1269155655
• 3-Bromo-5-methoxyphenylacetonitrile
• CS-0133928
• 2-(3-Bromo-5-methoxyphenyl)acetonitrile

• MDL： MFCD18391933
• Inchi： 1S/C9H8BrNO/c1-12-9-5-7(2-3-11)4-8(10)6-9/h4-6H,2H2,1H3
• InChI Key： IVKIDNUBLJFKNF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=C(CC#N)C=1)OC

Computed Properties

• Exact Mass: 224.97893g/mol
• Monoisotopic Mass: 224.97893g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 33
• XLogP3: 2.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides